Cas no 201677-75-0 (L-Prolinamide,N-[[(4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-,hydrate (1:4))

• Product Name: L-Prolinamide,N-[[(4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-,hydrate (1:4)
• CAS No: 201677-75-0
• MF: C₁₇H₃₁N₇O₉
• MW: 477.46954369545
• CID: 261141
• PubChem ID: 656609
• Update Time: 2025-04-19

L-Prolinamide,N-[[(4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-,hydrate (1:4) Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide,N-[[(4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-,hydrate (1:4)
• (4S)-N-[(2S)-1-[(2S)-2-carbamoylpyrrolidin-1-yl]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-1-methyl-2,6-dioxo-1,3-diazinane-4-carboxamide,tetrahydrate
• L-Prolinamide,N-[[(4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-,hydrat...
• TALTIRELIN HYDRATE
• Taltirelin tetrahydrate
• L-Prolinamide, N-(((4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl)carbonyl)-L-histidyl-, tetrahydrate
• N-{[(4S)-1-methyl-2,6-dioxohexahydropyrimidin-4-yl]carbonyl}-L-histidyl-L-prolinamide tetrahydrate
• TALTIRELIN TETRAHYDRATE [MI]
• 525OEO6W15
• Taltirelin hydrate (JP17)
• L-PROLINAMIDE, N-(((4S)-HEXAHYDRO-1-METHYL-2,6-DIOXO-4-PYRIMIDINYL)CARBONYL)-L-HISTIDYL-, HYDRATE (1:4)
• Ceredist (TN)
• UNII-525OEO6W15
• (-)-N-[(S)-hexahydro-1-methyl- 2,6-dioxo-4-pyrimidinyl-carbonyl]-L-histidyl-L-prolinamide tetrahydrate
• DTXSID3021300
• (4S)-N-[(2S)-1-[(2S)-2-carbamoylpyrrolidin-1-yl]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-1-methyl-2,6-dioxo-1,3-diazinane-4-carboxamide;tetrahydrate
• CHEBI:32180
• TALTIRELIN HYDRATE [JAN]
• D01925
• TALTIRELIN TETRAHYDRATE [WHO-DD]
• CHEBI:157598
• (1-methyl-4,5-dihydroorotyl)-histidyl-prolinamide
• 201677-75-0
• N-{[(4S)-1-methyl-2,6-dioxohexahydropyrimidin-4-yl]carbonyl}-L-histidyl-L-prolinamide--water (1/4)

• Inchi： 1S/C17H23N7O5.4H2O/c1-23-13(25)6-10(22-17(23)29)15(27)21-11(5-9-7-19-8-20-9)16(28)24-4-2-3-12(24)14(18)26;;;;/h7-8,10-12H,2-6H2,1H3,(H2,18,26)(H,19,20)(H,21,27)(H,22,29);4*1H2/t10-,11-,12-;;;;/m0..../s1
• InChI Key： HRCJDWMUKPHPHR-NTFWNTCYSA-N
• SMILES： O=C([C@H](CC1=CN=CN1)NC([C@@H]1CC(N(C)C(N1)=O)=O)=O)N1CCC[C@H]1C(N)=O.O.O.O.O

Computed Properties

• Exact Mass: 477.21800
• Monoisotopic Mass: 477.21832559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 714
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175Ų

Experimental Properties

• Boiling Point: bp 72-75°
• PSA: 207.51000
• LogP: -1.10780
• Specific Rotation: 23D -13.6°

L-Prolinamide,N-[[(4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-,hydrate (1:4) Security Information

• Toxicity：LD50 in mice, rats (mg/kg): >5000, >5000 orally; in mice, male, female rats (mg/kg): >2000, 799, 946 i.v. (Kinoshita)